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Compound of Interest

Compound Name: 1-Chlorotriacontane
CAS No.: 62016-82-4
Cat. No.: B1591130

Get Quote

Spectroscopic Profile: 1-Chlorotriacontane ()
Executive Summary & Chemical Profile

1-Chlorotriacontane is a primary alkyl halide consisting of a 30-carbon straight chain

terminated by a chlorine atom.[1] It serves as a critical model compound for studying lipophilic
interactions in drug delivery systems and as a standard in the analysis of chlorinated paraffins.

CAS Number: 62016-82-4[1][2]

Molecular Formula:

Molecular Weight: 457.27 g/mol

Physical State: Waxy white solid / flakes (Melting Point: ~60—70 °C)

Solubility: Soluble in chloroform (

), dichloromethane (
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), and warm hexane; insoluble in water.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the extreme length of the alkyl chain, the NMR spectrum is dominated by the "bulk
methylene" envelope. High-resolution analysis is required to resolve the terminal
functionalization.

Proton NMR ( NMR)
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Mechanistic Insight: The triplet at 3.53 ppm is the diagnostic signal for primary alkyl chlorides.
The integration ratio between this triplet and the terminal methyl triplet (0.88 ppm) must be
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exactly 2:3. Any deviation suggests the presence of impurities (e.g., alcohols from hydrolysis)
or branched isomers.

Carbon-13 NMR ( NMR)
Solvent:

Acquisition Note: Due to the waxy nature and potential aggregation, a relaxation delay (

) of >2 seconds is recommended to ensure quantitative integration of the terminal carbons.
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Infrared (IR) Spectroscopy

The IR spectrum is characterized by intense aliphatic hydrocarbon bands and specific carbon-
halogen vibrations in the fingerprint region.

Sampling Method: KBr Pellet or ATR (Attenuated Total Reflectance) on solid sample.
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Wavenumber (

Intensity Vibration Mode Assignment
)
: (
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)
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bulk)
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2849 Very Strong Stretching (Sym)
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1472 Medium Bending (Scissoring) deformation
1463 Medium Bending (Asym) deformation
1378 Weak Bending (Sym) "Umbrella” mode
where
720 - 730 Medium Rocking
(Long chain indicator)
725/ 655 Medium/Weak Stretching (Gauche/Trans
conformers)

Diagnostic Note: The doublet often observed near 720-730

in solid samples indicates crystallinity (orthorhombic packing of the long chains). The

stretch is often obscured by the rocking mode or appears as a shoulder in the 650-750

region.

Mass Spectrometry (MS)
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lonization Mode: Electron Impact (El, 70 eV) is standard, though the molecular ion is often
weak. Chemical lonization (CI) with methane or isobutane is preferred for molecular weight
confirmation.

Fragmentation Pathway

Long-chain alkyl chlorides undergo a characteristic loss of the halogen acid (HCI) followed by
alkene fragmentation.

Molecular lon (
): m/z 456 (weak/absent).
 |sotope Pattern: If

is visible, it will show a characteristic 3:1 ratio for
(m/z 456) and
(m/z 458).
e Base Peak: Typically m/z 43 (
)or m/z 57 (
) due to the dominance of the alkyl chain.

e Diagnostic Fragment:m/z 91/93 (

) is a classic rearrangement ion (5-membered cyclic chloronium intermediate) seen in
primary alkyl chlorides.

Fragmentation Logic Diagram
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Click to download full resolution via product page

Caption: Primary fragmentation pathways for 1-Chlorotriacontane under Electron Impact (El)
ionization.

Experimental Protocols
Protocol A: Sample Preparation for NMR

¢ Solvent Selection: Use

(99.8% D) with 0.03% TMS v/v.

¢ Concentration: Dissolve ~10-15 mg of 1-chlorotriacontane in 0.6 mL of solvent.
¢ Solubilization: The C30 chain creates significant lattice energy.

o Step: Sonicate the NMR tube for 2 minutes at 40°C.
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o Check: Ensure the solution is perfectly clear; any turbidity will broaden the resolution of
the triplet signals.

e Acquisition: Run at 25°C (298 K). If line broadening occurs due to viscosity/aggregation,
elevate probe temperature to 35°C (308 K).

Protocol B: GC-MS Analysis

e Column: Non-polar capillary column (e.g., DB-5ms or HP-5), 30m x 0.25mm.
e Injection: Splitless mode, 280°C.
e Temperature Program:

o Start: 100°C (hold 1 min).

o Ramp: 20°C/min to 320°C.

o Hold: 10 min at 320°C (Required to elute C30).

o Carrier Gas: Helium at 1.2 mL/min (constant flow).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 62016-82-4: 1-Chlorotriacontane | CymitQuimica [cymitquimica.com]
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e To cite this document: BenchChem. [Spectroscopic data for 1-Chlorotriacontane (NMR, IR,
Mass Spec)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591130/docs#spectroscopic-data-for-1-
chlorotriacontane-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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